Cas no 1339903-62-6 (N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine)

• Product Name: N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine
• CAS No: 1339903-62-6
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 4589564
• PubChem ID: 62756582
• Update Time: 2025-05-25

N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine

• Inchi： 1S/C8H14N4/c1-9-4-7-5-10-8(11-6-7)12(2)3/h5-6,9H,4H2,1-3H3
• InChI Key： DSEMCBZVWDDRJS-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(CNC)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine

Comprehensive Overview of N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine (CAS No. 1339903-62-6)

N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine (CAS No. 1339903-62-6) is a specialized organic compound belonging to the pyrimidine class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with dimethylamino and methylaminomethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The compound's CAS No. 1339903-62-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its role in modulating kinase inhibitors, a hot topic in oncology and inflammation research. With the growing demand for small-molecule therapeutics, N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine has emerged as a candidate for optimizing drug efficacy and reducing off-target effects. Its solubility and stability profiles further enhance its applicability in formulation development.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis. Innovations in catalytic amination and microwave-assisted reactions have improved its production efficiency, addressing environmental concerns. Additionally, its structure-activity relationship (SAR) is a focal point for computational chemists leveraging AI-driven molecular modeling—a frequently searched topic in modern chemistry forums. Such approaches accelerate the design of derivatives with enhanced selectivity.

From an industrial perspective, N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine is pivotal in agrochemicals, particularly in developing crop protection agents. Its pyrimidine scaffold is known to interact with plant pathogens, making it a valuable tool for pesticide innovation. As global food security challenges escalate, researchers are investigating its synergy with biodegradable adjuvants to minimize ecological impact—a key concern among environmentally conscious consumers.

The compound's nomenclature, including IUPAC name variations and synonyms, is often queried in chemical databases. Accurate naming ensures compliance with REACH and other regulatory frameworks. Furthermore, its spectroscopic data (e.g., NMR, MS) is extensively documented, aiding quality control in manufacturing. Analytical techniques like HPLC purity testing are routinely discussed in peer-reviewed journals, reflecting its importance in industrial QC protocols.

In summary, N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine (CAS No. 1339903-62-6) represents a convergence of pharmaceutical and agrochemical innovation. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its relevance in contemporary science. As interdisciplinary research expands, this compound will likely remain at the forefront of molecular design and process optimization discussions.